Cas no 1805686-97-8 (Benzenepropanenitrile, 3-methoxy-2-methyl-)

• Product Name: Benzenepropanenitrile, 3-methoxy-2-methyl-
• CAS No: 1805686-97-8
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 6564158
• PubChem ID: 130955425
• Update Time: 2025-10-30

Benzenepropanenitrile, 3-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 3-methoxy-2-methyl-

• Inchi： 1S/C11H13NO/c1-9-10(6-4-8-12)5-3-7-11(9)13-2/h3,5,7H,4,6H2,1-2H3
• InChI Key： RIJKOTDSFMRQEL-UHFFFAOYSA-N
• SMILES： C1(CCC#N)=CC=CC(OC)=C1C

Experimental Properties

• Density: 1.016±0.06 g/cm3(Predicted)
• Boiling Point: 319.7±27.0 °C(Predicted)

Additional information on Benzenepropanenitrile, 3-methoxy-2-methyl-

Comprehensive Overview of Benzenepropanenitrile, 3-methoxy-2-methyl- (CAS No. 1805686-97-8)

Benzenepropanenitrile, 3-methoxy-2-methyl- (CAS No. 1805686-97-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure featuring a methoxy and methyl substituents on a benzene ring, is widely studied for its potential applications in synthetic chemistry and drug development. Researchers and industry professionals are increasingly exploring its properties to address challenges in green chemistry and sustainable synthesis, aligning with global trends toward environmentally friendly practices.

The chemical structure of Benzenepropanenitrile, 3-methoxy-2-methyl- includes a cyano group (-CN) attached to a propylene chain, which enhances its reactivity in various chemical transformations. This makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceutical intermediates and fine chemicals. Its methoxy and methyl groups contribute to its solubility and stability, which are critical factors in industrial applications. Recent studies have highlighted its role in catalyzed reactions, where it serves as a precursor for producing high-value compounds with minimal waste.

In the context of current research trends, Benzenepropanenitrile, 3-methoxy-2-methyl- is often discussed alongside topics such as bio-based solvents and energy-efficient synthesis. These areas are of particular interest to scientists aiming to reduce the environmental footprint of chemical manufacturing. For instance, the compound's compatibility with microwave-assisted synthesis and flow chemistry techniques has been explored, offering faster reaction times and higher yields compared to traditional methods. Such advancements are crucial for meeting the growing demand for sustainable chemical processes.

Another area where Benzenepropanenitrile, 3-methoxy-2-methyl- shows promise is in the development of functional materials. Its aromatic nitrile core can be modified to create polymers or coatings with specific properties, such as enhanced thermal stability or optical characteristics. This versatility has led to its inclusion in studies focused on smart materials and nanotechnology, where precision in molecular design is paramount. Additionally, its potential use in electronic materials has sparked interest among researchers working on next-generation devices.

From a commercial perspective, the demand for Benzenepropanenitrile, 3-methoxy-2-methyl- is driven by its applicability in high-growth sectors like pharmaceuticals and specialty chemicals. Companies are investing in scalable production methods to ensure a steady supply for R&D and industrial use. Quality control and regulatory compliance are also key considerations, as the compound must meet stringent standards for purity and safety. As a result, analytical techniques such as HPLC and GC-MS are routinely employed to verify its specifications.

In summary, Benzenepropanenitrile, 3-methoxy-2-methyl- (CAS No. 1805686-97-8) is a multifaceted compound with broad relevance in modern chemistry. Its structural features and reactivity profile make it a valuable tool for researchers and manufacturers alike. By aligning its applications with contemporary themes like sustainability and innovation, this compound continues to play a pivotal role in advancing scientific and industrial progress.